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Compound of Interest

Compound Name:
Ethyl 4-(hydroxymethyl)piperidine-

1-carboxylate

Cat. No.: B180245 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Ethyl 4-
(hydroxymethyl)piperidine-1-carboxylate, a heterocyclic organic compound with potential

applications in chemical synthesis and pharmaceutical development. This document collates

available data on its chemical and physical properties, synthesis, and potential applications,

while also highlighting areas where information is currently limited in the public domain.

Chemical and Physical Properties
Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate is a piperidine derivative distinguished by

an ethyl carbamate group at the nitrogen atom and a hydroxymethyl substituent at the 4-

position. These functional groups provide reactive sites for further chemical modifications,

making it a potentially valuable building block in organic synthesis.

Quantitative data for Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate is summarized in the

table below. It is important to note that while some properties have been computationally

predicted, comprehensive experimental data remains scarce.
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Property Value Source

Molecular Weight 187.24 g/mol [1][2]

Molecular Formula C₉H₁₇NO₃ [1][2]

CAS Number 118156-56-2

Predicted Density 1.100 ± 0.06 g/cm³

Boiling Point Not available

Melting Point Not available

Solubility Not available

Synthesis
A specific, detailed experimental protocol for the synthesis of Ethyl 4-
(hydroxymethyl)piperidine-1-carboxylate is not readily available in peer-reviewed literature.

However, general methods for the preparation of 4-substituted and N-substituted ethyl 4-

piperidinecarboxylate compounds have been described. One such approach involves a one-

step cyclization reaction of a compound with active methylene and an N-substituted

diethanolamine diphenyl sulfonate in the presence of sodium hydride.[3] This method is

reported to be simple, with high yields, and suitable for both laboratory and industrial scale

production.[3]

It is crucial to note that this represents a general strategy, and a specific adaptation for the

synthesis of the hydroxymethyl derivative has not been detailed in the available literature.

Applications in Research and Drug Development
The piperidine ring is a common structural motif in many pharmaceuticals, contributing to their

pharmacological activity.[4][5] Piperidine derivatives are utilized in the development of a wide

range of therapeutic agents, including analgesics, anti-inflammatory drugs, anesthetics,

antipsychotics, and antihistamines.[3][6]

While the specific applications of Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate are not

well-documented, its structural similarity to other widely used intermediates suggests its

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.scbt.com/p/ethyl-4-hydroxymethyl-piperidine-1-carboxylate
https://accelachem.com/cn/productview_goodsid_48340_goodscode_SY083818.html
https://www.scbt.com/p/ethyl-4-hydroxymethyl-piperidine-1-carboxylate
https://accelachem.com/cn/productview_goodsid_48340_goodscode_SY083818.html
https://www.benchchem.com/product/b180245?utm_src=pdf-body
https://www.benchchem.com/product/b180245?utm_src=pdf-body
https://patents.google.com/patent/CN101525313A/en
https://patents.google.com/patent/CN101525313A/en
https://www.nbinno.com/article/pharmaceutical-intermediates/role-ethyl-4-hydroxypiperidine-1-carboxylate-drug-synthesis-ag
https://www.nbinno.com/article/pharmaceutical-intermediates/key-applications-ethyl-4-hydroxypiperidine-1-carboxylate-pharma-ag
https://patents.google.com/patent/CN101525313A/en
https://www.chemimpex.com/products/43416
https://www.benchchem.com/product/b180245?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b180245?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


potential as a building block in the synthesis of novel therapeutic compounds. For instance, the

closely related compound, Ethyl 4-hydroxypiperidine-1-carboxylate, is a key intermediate in the

synthesis of the second-generation H1 receptor antagonist Bepotastine, as well as various

Central Nervous System (CNS) drugs.[4][5] However, it is imperative to distinguish between

these two compounds, as the additional methylene group in the hydroxymethyl moiety can

significantly alter physical, chemical, and biological properties.

Biological Activity and Signaling Pathways
Currently, there is no publicly available information on the biological activity of Ethyl 4-
(hydroxymethyl)piperidine-1-carboxylate or its involvement in any specific signaling

pathways. Further research is required to elucidate its pharmacological profile and mechanism

of action.

Safety Information
A specific Safety Data Sheet (SDS) for Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate
(CAS 118156-56-2) is not readily available. As a general precaution when handling chemical

compounds of this nature, appropriate personal protective equipment (PPE), such as safety

goggles, gloves, and a lab coat, should be worn. Work should be conducted in a well-ventilated

area or under a fume hood. For detailed safety information, it is advisable to consult the SDS

for structurally similar compounds, while exercising caution due to the unique properties of

each chemical.

Visualizations
The following diagrams illustrate the chemical structure of Ethyl 4-
(hydroxymethyl)piperidine-1-carboxylate and its potential role in chemical synthesis.

Caption: 2D structure of Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate.
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General Role as a Synthetic Building Block

Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate

Functional Group Transformation
(e.g., Oxidation, Esterification of -OH)

Coupling Reactions
(e.g., Amide bond formation)

Diverse Bioactive Molecules
(e.g., APIs, Research Probes)

Click to download full resolution via product page

Caption: Potential synthetic utility of Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate.

Conclusion
Ethyl 4-(hydroxymethyl)piperidine-1-carboxylate is a chemical intermediate with potential

for use in the synthesis of more complex molecules, particularly within the pharmaceutical

industry. However, there is a notable lack of comprehensive, publicly available data regarding

its specific physical properties, detailed synthetic protocols, and biological activity. Further

research is warranted to fully characterize this compound and explore its potential applications

in drug discovery and development. Professionals in the field should exercise caution and rely

on experimental data for any potential use, given the current information gaps.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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